tert-butyl N-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)carbamate
Overview
Description
The compound “tert-butyl N-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)carbamate” is likely to be an organic compound containing a triazole ring, a bromine atom, and a tert-butyl group. The presence of these functional groups suggests that it could be used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The triazole ring, bromine atom, and tert-butyl group would all contribute to the overall structure .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the bromine atom and the triazole ring. The bromine atom could potentially undergo nucleophilic substitution reactions, while the triazole ring could participate in cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the bromine atom could increase its density and boiling point .Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound would likely involve further exploration of its reactivity and potential applications. This could include studying its behavior in various chemical reactions, or investigating its potential uses in fields like medicinal chemistry or materials science .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)carbamate involves the reaction of tert-butyl N-(azidomethyl)carbamate with 5-bromo-2-methyl-2H-1,2,3-triazole in the presence of a copper catalyst.", "Starting Materials": [ "tert-butyl N-(azidomethyl)carbamate", "5-bromo-2-methyl-2H-1,2,3-triazole", "copper catalyst" ], "Reaction": [ "Add tert-butyl N-(azidomethyl)carbamate and 5-bromo-2-methyl-2H-1,2,3-triazole to a reaction flask", "Add copper catalyst to the reaction flask", "Heat the reaction mixture to 80-100°C and stir for 24 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl N-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)carbamate as a white solid" ] } | |
CAS RN |
2613389-01-6 |
Product Name |
tert-butyl N-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)carbamate |
Molecular Formula |
C8H13BrN4O2 |
Molecular Weight |
277.1 |
Purity |
95 |
Origin of Product |
United States |
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